Cas no 286013-02-3 (3-(1-~13~C)Ethynylaniline)

• Product name: 3-(1-~13~C)Ethynylaniline
• CAS No: 286013-02-3
• MF: C₈H₇N
• MW: 117.148
• CID: 2839270
• PubChem ID: 71308827

3-(1-~13~C)Ethynylaniline Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminophenyl)acetylene-1-13C
• DTXCID70696398
• 3-(1-~13~C)Ethynylaniline
• DTXSID30745654
• 1-(3-Aminophenyl)acetylene-1-13C, 99 atom % 13C
• 286013-02-3

• Inchi： InChI=1S/C8H7N/c1-2-7-4-3-5-8(9)6-7/h1,3-6H,9H2/i2+1
• InChI Key： NNKQLUVBPJEUOR-VQEHIDDOSA-N

Computed Properties

• Exact Mass: 118.061204063Da
• Monoisotopic Mass: 118.061204063Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.049 g/mL at 25 °C
• Boiling Point: 78-80 °C/2 mmHg(lit.)
• Flash Point: 59 °C

3-(1-~13~C)Ethynylaniline Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：